N-(2,3-dichlorophenyl)-2-(6-pyridin-3-ylpyridazin-3-yl)sulfanylacetamide

• IUPAC Name: N-(2,3-dichlorophenyl)-2-(6-pyridin-3-ylpyridazin-3-yl)sulfanylacetamide
• InChI: InChI=1S/C17H12Cl2N4OS/c18-12-4-1-5-14(17(12)19)21-15(24)10-25-16-7-6-13(22-23-16)11-3-2-8-20-9-11/h1-9H,10H2,(H,21,24)
• InChI Key: XFKPZQXEUYWSRM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)Cl)NC(=O)CSC2=NN=C(C=C2)C3=CN=CC=C3
• Molecular Formula: C17H12Cl2N4OS
• Molecular Weight: 391.3 g/mol

Description

N-(2,3-dichlorophenyl)-2-(6-pyridin-3-ylpyridazin-3-yl)sulfanylacetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug development. This compound is a pyridazinone derivative that has shown promising results in various scientific studies.

Scientific Research Applications

Vibrational Spectroscopic Analysis and Quantum Computational Approach

A study by Jenepha Mary, Pradhan, and James (2022) explored the vibrational spectroscopic signatures of a related antiviral active molecule through Raman and Fourier transform infrared spectroscopy, supported by density functional theory (DFT) calculations. This research underscores the potential of such compounds in antiviral applications and provides a foundation for understanding their electronic and structural properties (Jenepha Mary, Pradhan, & James, 2022).

Antibacterial and Anti-enzymatic Potential

Nafeesa et al. (2017) synthesized and evaluated a series of N-substituted derivatives for their antibacterial and anti-enzymatic potential, revealing significant biological activities. This research indicates the utility of such compounds in combating bacterial infections and inhibiting specific enzymes, which could have implications for therapeutic development (Nafeesa et al., 2017).

Antimicrobial and Antioxidant Activities

Another study focused on the synthesis of novel pyridine and fused pyridine derivatives, examining their antimicrobial and antioxidant activities. These compounds, including the synthesis of triazolopyridine derivatives, have shown moderate to good binding energies on target proteins, suggesting their potential as antimicrobial and antioxidant agents (Flefel et al., 2018).

Anticancer and Anti-inflammatory Potential

Ahmad et al. (2010) synthesized a series of derivatives and tested them for anti-cancer, anti-inflammatory, and antimicrobial actions, highlighting the multifaceted potential of such compounds in medicinal applications. This research, particularly the activity against specific cancer cell lines, opens avenues for further exploration in cancer therapy (Ahmad et al., 2010).

Synthesis and Biological Evaluation in Cancer Therapy

The synthesis and biological evaluation of various derivatives for potential anti-cancer, antimicrobial, and anti-inflammatory agents further emphasize the importance of these compounds in scientific research. Studies like those conducted by Shukla et al. (2012), focusing on glutaminase inhibitors, showcase the therapeutic potential in cancer treatment and the broader implications for drug discovery and development (Shukla et al., 2012).